Cas no 1427022-66-9 (3-Oxetanecarbonitrile, 3-(4-methoxyphenyl)-)

• Product Name: 3-Oxetanecarbonitrile, 3-(4-methoxyphenyl)-
• CAS No: 1427022-66-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5264146
• Update Time: 2025-05-25

3-Oxetanecarbonitrile, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanecarbonitrile, 3-(4-methoxyphenyl)-

• Inchi： 1S/C11H11NO2/c1-13-10-4-2-9(3-5-10)11(6-12)7-14-8-11/h2-5H,7-8H2,1H3
• InChI Key： ISUWROHHEMPXBI-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(OC)C=C2)(C#N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Oxetanecarbonitrile, 3-(4-methoxyphenyl)-

Research Brief on 3-Oxetanecarbonitrile, 3-(4-methoxyphenyl)- (CAS: 1427022-66-9) in Chemical Biology and Pharmaceutical Applications

3-Oxetanecarbonitrile, 3-(4-methoxyphenyl)- (CAS: 1427022-66-9) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This oxetane derivative, characterized by its unique structural features, has been explored as a versatile building block in the synthesis of bioactive molecules. The presence of both the oxetane ring and the 4-methoxyphenyl moiety offers intriguing possibilities for modulating physicochemical properties and biological activity.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors and other targeted therapeutics. The oxetane ring, in particular, has been shown to influence metabolic stability and solubility, addressing common challenges in drug development. Researchers have leveraged the reactivity of the nitrile group to further functionalize the molecule, enabling the creation of diverse chemical libraries for high-throughput screening.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Oxetanecarbonitrile, 3-(4-methoxyphenyl)- in the development of selective JAK2 inhibitors. The researchers utilized this scaffold to optimize potency while maintaining favorable pharmacokinetic properties. Molecular modeling studies revealed that the oxetane ring contributes to optimal binding conformation by reducing conformational flexibility without compromising target engagement.

In parallel research, the compound has shown promise in fragment-based drug discovery approaches. Its relatively small molecular weight (191.19 g/mol) and balanced lipophilicity (clogP ~1.2) make it an attractive starting point for lead optimization. Several pharmaceutical companies have included derivatives of this compound in their screening libraries for oncology and inflammatory disease targets.

From a synthetic chemistry perspective, recent advancements have improved the scalability and efficiency of producing 3-Oxetanecarbonitrile, 3-(4-methoxyphenyl)-. A 2022 Organic Process Research & Development publication detailed an optimized route starting from 4-methoxybenzaldehyde, achieving >85% yield with reduced environmental impact through solvent selection and catalyst recycling.

Safety evaluations of this compound indicate moderate toxicity (LD50 ~500 mg/kg in rodent studies), with primary concerns being irritation to eyes and skin. Proper handling procedures, including the use of personal protective equipment, are recommended when working with this material in laboratory settings.

Future research directions for this compound include exploration of its potential in PROTAC (proteolysis targeting chimera) design and as a component of covalent inhibitors. The oxetane's ability to modulate physicochemical properties while the nitrile group offers potential for targeted covalent modification presents unique opportunities in drug discovery.